4-Pyridoxic Acid-d3 4-Pyridoxic Acid-d3 An isotope labelled metabolite of Pyridoxine. Pyridoxine is a form of vitamin B6 found commonly in food and used as dietary supplement. It can be used to treat and prevent pyridoxine deficiency, sideroblastic anaemia, pyridoxine-dependent epilepsy, certain metabolic disorders, problems from isoniazid, and mushroom poisoning.
Brand Name: Vulcanchem
CAS No.: 1435934-03-4
VCID: VC0196492
InChI: InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)/i1D3
SMILES: CC1=NC=C(C(=C1O)C(=O)O)CO
Molecular Formula: C8H6NO4D3
Molecular Weight: 186.18

4-Pyridoxic Acid-d3

CAS No.: 1435934-03-4

VCID: VC0196492

Molecular Formula: C8H6NO4D3

Molecular Weight: 186.18

Purity: > 95%

* For research use only. Not for human or veterinary use.

4-Pyridoxic Acid-d3 - 1435934-03-4

Description

4-Pyridoxic Acid-d3 is a deuterium-labeled analog of 4-pyridoxic acid, a metabolite of vitamin B6. It serves as a valuable tool in biochemical research, particularly in the study of vitamin B6 metabolism and its implications in various health conditions. This compound is used extensively in proteomics research due to its isotopically labeled nature, which facilitates the tracking and analysis of biochemical pathways involving vitamin B6.

Key Characteristics:

  • Molecular Formula: C8H6D3NO4

  • Molecular Weight: 186.18 g/mol

  • CAS Number: 1435934-03-4

  • Synonyms: 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid, HY-113493S1, CS-0203523

Applications in Research

4-Pyridoxic Acid-d3 is primarily used in research settings to study vitamin B6 metabolism and its role in various diseases. Vitamin B6 is crucial for numerous enzymatic reactions, and its metabolites can serve as biomarkers for nutritional status and disease risk.

Research Applications:

  • Vitamin B6 Metabolism: It helps in understanding how vitamin B6 is metabolized and excreted, which is important for assessing nutritional deficiencies and excesses.

  • Disease Biomarkers: The ratio of 4-pyridoxic acid to other vitamin B6 metabolites can be indicative of certain health conditions, such as cardiovascular risk and diabetes .

Research Findings

Recent studies have highlighted the importance of 4-pyridoxic acid in assessing vitamin B6 status and its implications for health. For instance, higher levels of 4-pyridoxic acid have been associated with increased cardiovascular risk in patients with type 2 diabetes . Additionally, the ratio of 4-pyridoxic acid to pyridoxine has been identified as a potential biomarker for vascular risk .

Key Findings:

CAS No. 1435934-03-4
Product Name 4-Pyridoxic Acid-d3
Molecular Formula C8H6NO4D3
Molecular Weight 186.18
IUPAC Name 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid
Standard InChI InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)/i1D3
SMILES CC1=NC=C(C(=C1O)C(=O)O)CO
Appearance Pale Beige Solid
Melting Point >230°C (dec.)
Purity > 95%
Quantity Milligrams-Grams
Related CAS 82-82-6 (unlabelled)
Synonyms 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic Acid-d3; 3-Hydroxy-5-(hydroxymethyl)-2-methyl-isonicotinic Acid-d3; 2-Methyl-3-hydroxy-4-carboxy-5-hydroxymethylpyridine-d3; 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic Acid-d3; Pyridoxic Acid-d3; 4-Pyridoxinecarboxylic Acid-d3; 4-Pyridoxinic Acid-d3; 4-Pyridoxylic Acid-d3; NSC 41814-d3
Tag Pyridoxine
PubChem Compound 117064439
Last Modified Apr 15 2024

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